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Compound of Interest

Compound Name: 3-(3-Hydroxyphenyl)benzonitrile

Cat. No.: B116034 Get Quote

An In-depth Technical Guide to 3-(3-
Hydroxyphenyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(3-
Hydroxyphenyl)benzonitrile, also known as 3'-Hydroxy-[1,1'-biphenyl]-3-carbonitrile. It details

the compound's chemical structure, properties, a robust synthesis protocol, and discusses its

potential relevance in medicinal chemistry based on its structural motifs.

Chemical Structure and Properties
3-(3-Hydroxyphenyl)benzonitrile is an organic compound featuring a biphenyl core structure.

This framework consists of two phenyl rings linked together. One ring is substituted with a nitrile

group (-C≡N) at position 3, and the other is substituted with a hydroxyl group (-OH) at its

position 3.

Structure:
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 (Image generated for illustrative purposes)

Compound Identification
The following table summarizes the key identifiers for 3-(3-Hydroxyphenyl)benzonitrile.

Identifier Value Reference

IUPAC Name
3-(3-

hydroxyphenyl)benzonitrile
[1]

CAS Number 154848-43-8 [1][2]

Chemical Formula C₁₃H₉NO [1][2]

Synonyms

3'-Hydroxy-[1,1'-biphenyl]-3-

carbonitrile, 3'-

Hydroxybiphenyl-3-carbonitrile

[1]

Physicochemical Properties
This table presents the known and calculated physicochemical properties of the compound. It

is important to note that specific experimental data for properties such as melting and boiling

points are not readily available in published literature. Data for isomers, such as 4-(3-

Hydroxyphenyl)benzonitrile (m.p. 160-164 °C), are available but should not be used for this

specific compound.
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Property Value Reference

Molecular Weight 195.22 g/mol [2]

Melting Point Data not available

Boiling Point Data not available

Form Solid (predicted)

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling
3-(3-Hydroxyphenyl)benzonitrile can be efficiently synthesized via a palladium-catalyzed

Suzuki-Miyaura cross-coupling reaction. This method is a cornerstone of modern organic

synthesis for creating carbon-carbon bonds, particularly for biaryl systems. The protocol below

describes the coupling of 3-bromophenol with 3-cyanophenylboronic acid.

Experimental Workflow Diagram
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Reaction Setup

Reaction Execution Work-up & Isolation PurificationCombine Reactants:
- 3-Bromophenol (1.0 eq)

- 3-Cyanophenylboronic acid (1.2 eq)
- Pd(OAc)₂ (0.02 eq)

- SPhos (0.04 eq)
- K₃PO₄ (2.0 eq)

Add Solvents:
- Toluene
- Water

1 Degas mixture
(Argon sparging)

2 Heat to 80-100 °C
(under Argon)

3 Monitor reaction
(TLC / LC-MS)

4 Cool to RT5 Dilute with Ethyl Acetate6 Wash with H₂O & Brine7 Dry organic layer
(Na₂SO₄)

8 Filter & Concentrate9 Purify via Column Chromatography
(Silica Gel)

10 Characterize Product
(NMR, MS)

11

Test Compound
(3-(3-Hydroxyphenyl)benzonitrile)

Cell-Based Phenotypic Screen
(e.g., Anti-proliferation Assay)

Target Identification
(e.g., Kinase Panel Screen)

Cellular Response
(e.g., Apoptosis, Cycle Arrest)

Leads to

Identified Target
(e.g., Protein Kinase X)

Identifies

Downstream Substrate

Phosphorylates
(Inhibition Blocks This)

Mediates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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